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Cat. No.: B15603375 Get Quote

Unraveling Petrelintide: A Comparative Guide to
Preclinical Findings
For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of the preclinical findings on Petrelintide, a long-acting amylin analogue, with

other alternatives. The information is based on published experimental data, providing a tool for

replicating and validating these crucial early-stage findings.

Petrelintide (also known as ZP8396) is an investigational once-weekly amylin analogue

developed for weight management. Preclinical studies have demonstrated its potential to

induce weight loss with an improved tolerability profile compared to existing therapies. This

guide summarizes the key preclinical data on Petrelintide and provides a comparative analysis

with other long-acting amylin analogues and relevant therapies.

Quantitative Data Summary
The following tables present a structured overview of the preclinical performance of

Petrelintide in key areas of investigation.
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Compound Target Receptor Assay Type EC50 (nM)

Petrelintide
Human Amylin 3

Receptor (AMY3R)
cAMP accumulation

Data not fully

available in public

sources

Petrelintide
Human Calcitonin

Receptor (CTR)
cAMP accumulation

Data not fully

available in public

sources

Note: While the primary publication on the development of Petrelintide mentions the

assessment of in vitro potency through cAMP accumulation assays, specific EC50 values were

not found in the publicly available search results. The "Development of Petrelintide: a Potent,

Stable, Long-Acting Human Amylin Analogue" paper in the Journal of Medicinal Chemistry is

the likely source for this data.

In Vivo Efficacy in Diet-Induced Obese (DIO) Rats

Compoun
d

Dose
Dosing
Frequenc
y

Duration

Mean
Body
Weight
Change
(%)

Comparat
or

Mean
Body
Weight
Change
(%) -
Comparat
or

Petrelintide 2 nmol/kg
Every 2nd

day
30 days

-4.1% ±

0.6%
Vehicle

+3.3% ±

0.7%

Petrelintide 10 nmol/
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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